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Compound of Interest

Compound Name: BM-1074

Cat. No.: B591238

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BM-1074
using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure the
accurate and consistent preparation of BM-1074 for use in various experimental settings.

Introduction

BM-1074 is a potent Bcl-2/Bcl-xL inhibitor, a class of molecules with significant interest in
cancer research and drug development. Proper preparation of stock solutions is a critical first
step for in vitro and in vivo studies to ensure accurate dosing and reproducible results. DMSO
is @ common polar aprotic solvent used for dissolving a wide range of small molecules.[1][2][3]
[4] This protocol outlines the necessary steps for safely handling and accurately preparing a
BM-1074 stock solution.

Physicochemical Data and Reagents

Accurate preparation of the stock solution relies on the precise molecular weight of the
compound. The quality of the solvent is also critical for the stability and solubility of the stock
solution.
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Parameter Value Source
BM-1074 Molecular Weight 1013.68 g/mol [51[6]
BM-1074 Appearance Solid powder [5]
BM-1074 Solubility Soluble in DMSO [5]

Dimethyl Sulfoxide (DMSO),
Anhydrous, 299.7%

Solvent

CAS Number (BM-1074) 1391108-10-3 [5]

Experimental Protocol: Preparation of a 10 mM BM-
1074 Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution of BM-1074. The
required amounts can be scaled as needed for different desired concentrations or volumes.

3.1. Materials and Equipment

BM-1074 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
3.2. Safety Precautions

o Work in a well-ventilated area, preferably a chemical fume hood.
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o Wear appropriate PPE to avoid skin and eye contact with BM-1074 and DMSO.
e Consult the Safety Data Sheet (SDS) for both BM-1074 and DMSO before handling.
3.3. Step-by-Step Procedure

o Equilibration: Allow the vial of BM-1074 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Tare a sterile microcentrifuge tube or amber glass vial on an analytical balance.
Carefully weigh the desired amount of BM-1074 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 1.014 mg of BM-1074.

o Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

= Mass (mg) = 10 mmol/L x 0.001 L x 1013.68 g/mol x 1000 mg/g = 10.14 mg (for 1 mL of
10 mM solution)

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the vial containing the BM-1074 powder. To prepare a 10 mM solution with 10.14
mg of BM-1074, add 1 mL of DMSO.

» Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the BM-1074 is
completely dissolved. Visually inspect the solution to ensure there are no visible particles.
Gentle warming in a 37°C water bath can aid in dissolution if necessary, but avoid excessive
heat.

e Labeling: Clearly label the vial with the compound name (BM-1074), concentration (10 mM in
DMSO), date of preparation, and your initials.

Storage and Stability

Proper storage is crucial to maintain the integrity of the BM-1074 stock solution.
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Storage Condition Duration Recommendation

Short-term Days to Weeks 0-4°C

Long-term Months to Years -20°C or -80°C
Source:[5]

To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,
single-use volumes before long-term storage. Protect the solution from light by using amber
vials or by wrapping the vials in aluminum foil.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the BM-1074 stock

solution.
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Caption: Workflow for BM-1074 Stock Solution Preparation.

The logical progression from material preparation to final storage is depicted in the following
signaling pathway-style diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BM-
1074 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591238#how-to-prepare-bm-1074-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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